![molecular formula C22H29FN2O2 B6073855 N-(3-ethoxy-4-methoxybenzyl)-1-(2-fluorobenzyl)-3-piperidinamine](/img/structure/B6073855.png)
N-(3-ethoxy-4-methoxybenzyl)-1-(2-fluorobenzyl)-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-ethoxy-4-methoxybenzyl)-1-(2-fluorobenzyl)-3-piperidinamine is a chemical compound that belongs to the class of piperidine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has shown promising results in the treatment of various diseases, including cancer, neurological disorders, and cardiovascular diseases.
Mechanism of Action
The mechanism of action of N-(3-ethoxy-4-methoxybenzyl)-1-(2-fluorobenzyl)-3-piperidinamine is not fully understood. However, it is believed that the compound exerts its effects by binding to specific receptors in the body. These receptors are involved in various physiological processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been found to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to have neuroprotective effects in animal models of neurological disorders. Additionally, the compound has been found to have vasodilatory effects, which may be beneficial in the treatment of cardiovascular diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-ethoxy-4-methoxybenzyl)-1-(2-fluorobenzyl)-3-piperidinamine is its potential therapeutic applications. The compound has shown promising results in preclinical studies and may be a viable candidate for further development as a therapeutic agent. However, one of the main limitations of the compound is its low solubility in water, which may make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-(3-ethoxy-4-methoxybenzyl)-1-(2-fluorobenzyl)-3-piperidinamine. One potential direction is to further investigate the mechanism of action of the compound. This may help to identify new therapeutic targets and improve our understanding of the compound's effects. Another direction is to explore the potential applications of the compound in the treatment of other diseases, such as inflammatory disorders and infectious diseases. Additionally, further optimization of the synthesis method may help to improve the yield and solubility of the compound, making it more suitable for further development as a therapeutic agent.
Conclusion:
This compound is a promising compound that has shown potential applications in the field of medicinal chemistry. The compound has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth, neuroprotective effects, and vasodilatory effects. While the compound has limitations, such as its low solubility in water, there are several future directions for the study of this compound, including further investigation of its mechanism of action and exploration of its potential applications in the treatment of other diseases.
Synthesis Methods
The synthesis of N-(3-ethoxy-4-methoxybenzyl)-1-(2-fluorobenzyl)-3-piperidinamine involves a multi-step process. The first step involves the reaction of 3-ethoxy-4-methoxybenzaldehyde with 2-fluorobenzylamine to form N-(3-ethoxy-4-methoxybenzyl)-2-fluorobenzylamine. This intermediate is then reacted with piperidine in the presence of a reducing agent to yield this compound. The overall yield of the synthesis process is around 45%.
Scientific Research Applications
N-(3-ethoxy-4-methoxybenzyl)-1-(2-fluorobenzyl)-3-piperidinamine has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has shown promising results in the treatment of various diseases, including cancer, neurological disorders, and cardiovascular diseases.
Properties
IUPAC Name |
N-[(3-ethoxy-4-methoxyphenyl)methyl]-1-[(2-fluorophenyl)methyl]piperidin-3-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29FN2O2/c1-3-27-22-13-17(10-11-21(22)26-2)14-24-19-8-6-12-25(16-19)15-18-7-4-5-9-20(18)23/h4-5,7,9-11,13,19,24H,3,6,8,12,14-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAMMEYYMEQJKOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CNC2CCCN(C2)CC3=CC=CC=C3F)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.